Radon exposure in homes is a leading cause of lung cancer, but the rate at which householders test for this environmental risk is low. In a pre-registered experiment with a nationally representative sample of adults (N = 1700), we used psychological theory to design information interventions to influence perceptions of risk from radon and motivate testing. Results show that information about radon increased belief that exposure would lead to negative consequences, but not perceived likelihood of exposure. Interactive maps depicting the geographical distribution of radon risk increased perceived likelihood of exposure, general worry and willingness to test for radon, but the effects depended on the map's attributes. Maps communicating risk using numeric frequencies of the number of homes in an area likely to be affected by radon (e.g., 1 in 5 homes) were more effective than ones that used simple statements (e.g., your home is at high risk). Adding an intermediate “moderate” risk category increased perceived risk compared to a binary high/low classification system among those in the moderate risk area, without altering perceptions of those at high risk. Other map features (colour and search functionality) had little impact. The best performing map led to 72% more people being willing to test for radon, compared to the map in use by the national Environmental Protection Agency at the time of the study. The results have implications for theories of risk perception and show the potential for techniques from psychological science to help mitigate a real-world environmental risk.

Physical activity performed in a natural environment, especially among green spaces, is associated with mental health benefits. Yet few studies have explored the separable influences of visual perception on the effects of green exercise. The present study assessed the extent to which two components of visual perception (form and color) contributed to mental health benefits by separating the form and color characteristics of an image of a green tree. In total, 76 healthy college students (18–24 years of age) engaged in incremental cycling exercise at a moderate intensity while viewing an image in front of them on a large screen. Participants were randomly assigned to one of four groups in which the image they viewed was a green tree, an achromatic tree, a formless color green, or a formless achromatic color. Before and after cycling (test time), participants’ selective attention, mood state, and self-esteem were assessed using the Perception and Attention Function battery and the Chinese versions of the Profile of Mood States scale and the Rosenberg Self-Esteem Scale, respectively. Significant interactions detected between test time and form perception indicated that scores in total mood disturbance decreased and scores in the esteem subscale and self-esteem scale increased after cycling while viewing trees. A significant interaction between test time and color perception indicated that anger decreased in the two green color conditions. A significant interaction of color perception by form perception by test time was associated with a significant decrease in response times on the attention task after cycling among participants who viewed the green tree. Our findings are important for interpreting mechanisms underlying characteristics attributable to environmental benefits and revealed that single (color or form) or combined (color and form) visual perception improved the mental health benefits of exercise. These findings may also inform the design and planning of urban green spaces to maximize green exercise effects.

Studies have revealed the efficacy of viewing natural landscapes to promote the positive emotions of older adults and release symptoms such as depression, apathy and mental disorders. However, declined body functions and care giving burdens prohibit older adults from natural interactions, for which virtual reality is proposed as an alternative solution. Although research has been conducted to investigate the efficacy of using virtual techniques in aging research, evidence for the impacts of different natural interventions as a mood induction procedure is lacking and the usefulness of these interventions has yet to be determined.This systematic review consolidates research that has measured the correlations between emotions and virtual reality interventions of natural landscapes recording either positive or negative emotional changes pre and post interventions. The review found 284 articles in which 28 met the abstract selection criteria. Eleven studies met the full-text selection criteria. This overview suggests that natural landscapes displayed through virtual reality positively influence the emotions of older adults. Simple scenes such as waterscapes and plants were more applicable virtual interventions for older adults compared with complex scenes. However, in-depth studies are required to further the discussion of the efficacy of natural interventions applied in virtual reality.

Abstract not available

Natural environments have positive effects in reducing rumination, improving affect and restoring depleted cognitive abilities, however individual differences in susceptibility to these positive effects are still understudied. Higher Sensory Processing Sensitivity (SPS) is a risk factor for mental ill-health and ruminative thoughts, however, those high in SPS are particularly connected with nature, therefore potentially more susceptible to nature-based interventions. In this pre-post study, we evaluated the impact of virtual nature exposure on affect, rumination, and executive functions in individuals with varying levels of SPS. 147 participants (53.1% female; Mage = 48.07) were characterised SPS, depression and anxiety, then they completed measures of affect, state rumination and performed the Stroop task before and after watching a nature or urban video. The study was conducted online. Changes in positive affect were predicted by the interaction between SPS and the type of environment viewed. A decrease in negative affect post exposure to the nature video, and rumination post both interventions were also found overall, but not on Stroop performance. A thematic analysis of qualitative follow up questions contributed to elucidate these results. In sum, a brief virtual nature intervention may be a feasible way of reducing negative affectivity and rumination and increase positive affect particularly in those with high SPS.

Regional population decline has become a major problem for many rural areas in developed countries. The threat of regional decline due to population shrinkage may have a disruptive effect on people's attachment to their place of residence. This study explored the role of time perspective (past, present, and future) in the residential context, termed residential time perspective, as a potential mediator of the relationship between regional decline and place attachment. A survey was conducted among residents (n = 1000) living in municipalities in Japan that exhibited various rates of estimated population decline. Participants living in rural areas with higher rates of population decline reported more negative time perspectives and less attachment to their places of residence compared with participants living in urban areas. Multiple mediation analyses confirmed the viability of residential time perspective as a mediator of the relationship between residents' perceptions of regional decline and place attachment. Rural residency with a threat of regional decline moderated the mediation effect at the individual level, with significant mediation occurring through the past dimension. We suggest that the concept of residential time perspective can improve our understanding of place attachment processes and merits consideration in the context of regional sustainability.

Primary stressors are direct outcomes of extreme events (e.g., viruses, floodwater) whereas secondary stressors stem from pre-disaster life circumstances and societal arrangements (e.g., illness, problematic pre-disaster policies) or from inefficient responses to the extreme event. Secondary stressors can cause significant long-term damage to people affected but are also tractable and amenable to change. In this study we explored the association between secondary stressors, social identity processes, social support, and perceived stress and resilience. Pre-registered analyses of data from the COVIDiSTRESS Global Survey Round II (N = 14,600; 43 countries) show that secondary stressors are positively associated with perceived stress and negatively associated with resilience, even when controlling for the effects of primary stressors. Being a woman or having lower socioeconomic status (SES) is associated with higher exposure to secondary stressors, higher perceived stress, and lower resilience. Importantly, social identification is positively associated with expected support and with increased resilience and lower perceived stress. However, neither gender, SES, or social identification moderated the relationship between secondary stressors and perceived stress and resilience. In conclusion, systemic reforms and the availability of social support are paramount to reducing the effects of secondary stressors.

Climate change skepticism (CCS) is a significant impediment to sustainable behavior. An in-depth understanding of CCS is therefore essential. However, existing measures vary considerably. In this paper, we address the differences and limitations of existing measures of CCS and present a new measure. In three studies (n = 534; n = 352; n = 252), we examined the factor structure, test-retest reliability, and associations with intentions for sustainable behaviors, psychological resistance to change, and dispositional tendencies for motivated reasoning. The resulting climate change skepticism questionnaire (CCS-Q) is a 12-item scale that assesses four dimensions of CCS: trend, attribution, impact, and response skepticism. The CCS-Q combines expressions of doubt or uncertainty with denial. The studies we conducted support our four-dimensional structure and test-retest reliability was good. Furthermore, CCS-Q scores were negatively related to intentions for sustainable behavior and positively related to resistance to change. We did not find any association with motivated reasoning. Overall, the new CCS-Q offers a reliable and valid measure for CCS.

From walking through a park to sitting on a beach, much is known about the therapeutic potential of direct contact with natural environments. Yet routinely in the UK, millions of people encounter nature in a completely different way: through their television screens. Despite the ubiquity of natural history programming, little is understood about its impact on the restorative and affective experiences of audiences. Nowhere is this truer than in the bold orchestral scores that accompany almost all nature documentaries. Whilst considerable evidence suggests that separately, both nature and music can provide a range of psychological benefits, how their pairing might affect the wellbeing potential of virtual nature encounters remains largely unknown. Similarly, scant research has considered how viewers’ own experiences, recalled through memories, might influence outcomes. To explore these areas, we formed a transdisciplinary broadcast initiative, called BBC Soundscapes for Wellbeing. Part of this project involved a randomized and controlled experiment that presented participants (n = 7636) with a dynamic nature scene accompanied by one of four acoustic tracks. Results demonstrated that whilst adding music to this scene led to increased feelings of excitement, it led to no other restorative or affective benefits when compared to silence. In contrast, the addition of natural sounds was associated with greater feelings of restorative potential, calmness, and excitement. Natural sounds also drove significant increases in the complex emotions of awe and nostalgia. Crucially, results showed the substantial moderating effects of participant memories. Those with positive memories stimulated by the experience reported significantly greater effects across all conditions and dependent variables. We find that although the acoustic design of virtual nature encounters can affect a range of emotional responses, the memories triggered by these experiences may be far more important for predicting viewer outcomes.

Many people report pro-environmental attitudes but fail to integrate pro-environmental behavior into their daily lives. One reason might be that other high demands in daily life (e.g., from work) make people vulnerable to the temptation to choose easier, but environmentally unfriendly options. Research from other domains indicates that believing that one's willpower is nonlimited facilitates adhering to one's intentions, especially in the context of high demands. Our study aimed to investigate the effect of these lay beliefs about willpower and daily demands in the environmental context. The hypotheses were (1) that a nonlimited willpower belief would be related to more engagement in day-to-day pro-environmental behavior and (2) that this effect would be stronger on days with high demands. Participants (N = 387) of an online daily dairy study reported their lay beliefs about willpower and their daily demands and pro-environmental behavior over three days. Results confirmed that a nonlimited willpower belief was related to more pro-environmental behavior, mainly because it facilitated sustained pro-environmental behavior on more demanding days. Additionally, we found that people who faced more demands across the entire study period engaged in less pro-environmental behavior irrespective of their willpower belief. These results indicate the relevance of demands and willpower beliefs in pro-environmental behavior. Future studies should examine their causal relationship and might inform future interventions to promote pro-environmental behavior (e.g., suggesting targeting people's demands and their willpower beliefs).